![molecular formula C5H12ClN B2954013 Pent-1-EN-3-amine hcl CAS No. 70267-48-0](/img/structure/B2954013.png)
Pent-1-EN-3-amine hcl
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pent-1-EN-3-amine hcl, also known as 1-ethyl-2-propenylamine hydrochloride, is a chemical compound with the CAS Number: 70267-48-0 . It has a molecular weight of 121.61 . The compound is typically stored at temperatures between 2-8°C . It appears as a white to yellow solid .
Molecular Structure Analysis
The InChI code for this compound is1S/C5H11N.ClH/c1-3-5(6)4-2;/h3,5H,1,4,6H2,2H3;1H
. This code provides a standard way to encode the compound’s molecular structure and formula. Chemical Reactions Analysis
Amines, including this compound, can undergo a variety of chemical reactions. They can react with acid chlorides to form amides . They can also undergo nucleophilic substitution reactions with halogenoalkanes .Physical and Chemical Properties Analysis
This compound is a white to yellow solid . The compound is typically stored at temperatures between 2-8°C .Scientific Research Applications
Chiroptical Sensing for Analysis of Chiral Amines
Researchers have developed a method based on imine-bond formation between a chiral amine analyte and 3-hydroxypyridine-2-carboxaldehyde (HCA) for enantiopurity analysis. This technique proved universal across different classes of chiral amines, allowing for accurate determination of enantiomeric purity in synthetic amines produced by biocatalytic transamination. It highlights the role of Pent-1-EN-3-amine hcl derivatives in analytical chemistry, especially in determining the absolute configuration of chiral compounds (Joyce, Sherer, & Welch, 2014).
Synthesis of Bicyclo[1.1.1]pentan-1-amine
Another study explored a new synthetic pathway to bicyclo[1.1.1]pentan-1-amine, demonstrating the reduction of 1-azido-3-iodobicyclo[1.1.1]pentane as a scalable route. This research underlines the importance of such compounds in medicinal chemistry and highlights the potential versatility of this compound in synthetic applications (Goh et al., 2014).
Corrosion Inhibition
In the context of industrial application, a study demonstrated the efficacy of S-heterocyclic compounds, including those derived from this compound, as corrosion inhibitors for mild steel in HCl solution. This work highlights the practical utility of such amines in protecting industrial materials against corrosion, emphasizing their significance beyond purely pharmaceutical or synthetic chemistry contexts (Daoud et al., 2015).
Advanced Synthesis Techniques
Research on sodium dithionite initiated reactions of Pent-4-en-1-amines with fluoroalkyl iodides for synthesizing 2-fluoroalkyl pyrrolidine derivatives illustrates advanced synthetic techniques involving this compound derivatives. Such studies expand the chemical toolbox for creating compounds with potential pharmacological properties, showcasing the breadth of applications for this compound in chemical synthesis (Zhu et al., 2011).
Safety and Hazards
Pent-1-EN-3-amine hcl is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands and face thoroughly after handling, wearing protective clothing, and using only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
pent-1-en-3-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11N.ClH/c1-3-5(6)4-2;/h3,5H,1,4,6H2,2H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDDAXAQQIMSFQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C=C)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
121.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.